Reactive Yellow 105
Description
Reactive Yellow 105 is a chemical dye with the molecular formula C50H32Cl2N18Na6O20S6 and a molecular weight of 1606.14 . It is also known by the synonyms Cibacron Brilliant Yellow 6G-P, and Cibacron Yellow P6GS .
Synthesis Analysis
The synthesis of Reactive Yellow 105 involves the condensation of 2,4-Diaminobenzenesulfonic acid and 2,4,6-Trichloro-1,3,5-triazine . The product is then diazotized and coupled with 1-(3-Sulfophenyl)-3-methyl-5-pyrazolone . An azo compound (2 moles) and 1,2-Bis (4-amino-2-sulfophenyl)ethene (1 mole) are then condensed .
Molecular Structure Analysis
Reactive Yellow 105 belongs to the double azo class of dyes . Its molecular structure is complex, consisting of 50 carbon atoms, 32 hydrogen atoms, 2 chlorine atoms, 18 nitrogen atoms, 6 sodium atoms, 20 oxygen atoms, and 6 sulfur atoms .
Chemical Reactions Analysis
Reactive Yellow 105 can undergo photoelectrocatalytic degradation under visible light irradiations . A new design of catalyst, i.e., Te doped TiO2/Ti composite electrode, promotes highly active charge transfer with the Reactive yellow 105 dye for efficient photoelectrocatalytic degradation . The new photocatalyst effectively degrades up to 90% of 0.5 ppm of the Reactive yellow 105 dye under visible light irradiation within 60 minutes .
Mechanism of Action
Reactive dyes like Reactive Yellow 105 react chemically with a substrate to form a covalent dye-substrate linkage . This covalent bond is formed between the dye molecules and the terminal hydroxyl group of cellulosic fibers or between the dye molecules and the terminal amino group of polyamide fibers .
Safety and Hazards
properties
CAS RN |
176023-34-0 |
|---|---|
Product Name |
Reactive Yellow 105 |
Molecular Formula |
C11H16O |
Molecular Weight |
0 |
Origin of Product |
United States |
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